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Introduction

Demeton-S-methyl Sulfoxide-d6 is the deuterated form of Demeton-S-methyl Sulfoxide, a
metabolite of the organophosphorus pesticide Demeton-S-methyl. Due to its isotopic labeling, it
serves as an invaluable internal standard for analytical quantification methods, particularly in
mass spectrometry-based assays for environmental and food safety monitoring. Precise
knowledge of its molecular weight is fundamental for accurate mass determination, instrument
calibration, and data interpretation in such studies. This document provides a detailed overview
of the molecular weight of Demeton-S-methyl Sulfoxide-d6.

Molecular Identity and Structure

The core identity of Demeton-S-methyl Sulfoxide-d6 is defined by its molecular formula and
the specific placement of deuterium atoms.

e Chemical Name: O,O-di(methyl-d3)-S-(2-(ethylsulfinyl)ethyl) phosphorothioate

e Molecular Formula: CeHaDeO4PS2[1][2]
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The structure consists of a phosphorothioate core with two deuterated methyl groups (methoxy-
d3) and an ethylsulfinyl-ethyl side chain. The six deuterium atoms replace the six hydrogen
atoms on the two methoxy groups attached to the phosphorus atom.

Molecular Weight Determination

The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.
For isotopically labeled compounds like Demeton-S-methyl Sulfoxide-d6, the mass of the
specific isotopes must be used for accurate calculation.

Quantitative Data Summary

The calculated average molecular weight for Demeton-S-methyl Sulfoxide-d6 is 252.32 g/mol
[1][2][3]. This value is derived from the sum of the average atomic masses of each element in
the molecular formula, as detailed in the table below.

Average
] Total Mass
Element Symbol Count Atomic Mass
(amu)

(amu)
Carbon C 6 12.011 72.066
Hydrogen H 9 1.008 9.072
Deuterium D 6 2.014 12.084
Oxygen O 4 15.999 63.996
Phosphorus P 1 30.974 30.974
Sulfur S 2 32.06 64.12

Total 252.312

Note: The commonly cited molecular weight of 252.32 is a rounded value.

Monoisotopic Mass vs. Average Molecular Weight

For high-resolution mass spectrometry (HRMS), the monoisotopic mass is the more relevant
value. It is calculated using the mass of the most abundant or stable isotope of each element
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(e.g., 12C, 1H, 2H, 160, 31p, 32S). This precise mass is critical for accurate compound
identification. The monoisotopic mass of the parent, non-deuterated Demeton-S-methyl
sulfoxide (CeH1504PS2) is 246.0149 amu.

Experimental Protocols: Molecular Weight
Verification

The theoretical molecular weight is confirmed experimentally, most commonly using mass
spectrometry.

Methodology: High-Resolution Mass Spectrometry (HRMS)

o Sample Preparation: A dilute solution of Demeton-S-methyl Sulfoxide-d6 is prepared in a
suitable solvent (e.g., acetonitrile).

« Infusion & lonization: The sample is directly infused into the mass spectrometer or
introduced via a chromatographic system (LC-MS). Electrospray ionization (ESI) is a
common technique used to generate protonated molecular ions, [M+H]*.

e Mass Analysis: The ions are guided into a high-resolution mass analyzer, such as an
Orbitrap or Time-of-Flight (TOF) instrument.

o Data Acquisition: The analyzer measures the mass-to-charge ratio (m/z) of the ions with high
precision (typically to four or five decimal places).

» Verification: The experimentally measured m/z of the [M+H]* ion is compared to the
theoretical m/z calculated from the monoisotopic mass of the molecular formula. A mass
error of less than 5 parts-per-million (ppm) is typically required to confirm the elemental
composition.

Logical Relationships and Workflows

Diagrams are provided to illustrate key logical and experimental workflows related to the
molecule.
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Diagram 1: Molecular Weight Calculation Workflow
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Caption: Workflow for calculating molecular weight from the chemical formula.
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Diagram 2: Use as an Internal Standard in LC-MS
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Caption: Experimental workflow using the deuterated standard for quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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demeton-s-methyl-sulfoxide-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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